N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine

• IUPAC Name: [3-(4-fluoroanilino)piperidin-1-yl]-(4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C19H21FN2OS/c1-24-18-10-4-14(5-11-18)19(23)22-12-2-3-17(13-22)21-16-8-6-15(20)7-9-16/h4-11,17,21H,2-3,12-13H2,1H3
• InChI Key: OYHPHFZZSGTCNT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol

Description

N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine, also known as MPHP-2201, is a synthetic cannabinoid that has gained popularity among drug users due to its psychoactive effects. It is a potent agonist of the cannabinoid receptors CB1 and CB2, which are responsible for the regulation of various physiological processes.

Mechanism of Action

N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed throughout the body. Activation of these receptors leads to the modulation of various physiological processes, including pain perception, appetite, mood, and immune function.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of adenylyl cyclase activity, and the activation of mitogen-activated protein kinase (MAPK) signaling pathways. It has also been found to have potent analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine has several advantages as a research tool, including its high potency and selectivity for CB1 and CB2 receptors. However, its psychoactive effects and potential for abuse make it a challenging compound to work with in the laboratory.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine, including the development of more selective agonists and antagonists for the CB1 and CB2 receptors, the investigation of its potential therapeutic applications, and the study of its long-term effects on the cannabinoid receptor system. Additionally, further research is needed to understand the mechanisms underlying its psychoactive effects and potential for abuse.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine involves the reaction of 4-fluorobenzoyl chloride with 4-(methylthio)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with piperidine to obtain N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine.

Scientific Research Applications

N-(4-fluorophenyl)-1-[4-(methylthio)benzoyl]-3-piperidinamine has been used in scientific research to study the cannabinoid receptor system and its effects on various physiological processes. It has been found to have a high affinity for CB1 and CB2 receptors and can activate these receptors with high potency.